Cas no 150780-80-6 (2-fluoro-3-(4-hydroxyphenyl)prop-2-enoic Acid)

• Product Name: 2-fluoro-3-(4-hydroxyphenyl)prop-2-enoic Acid
• CAS No: 150780-80-6
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 2778750
• PubChem ID: 4631015
• Update Time: 2024-03-01

2-fluoro-3-(4-hydroxyphenyl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(4-hydroxyphenyl)prop-2-enoic Acid
• p-hydroxyfluorocinnamic acid
• 2-Propenoic acid, 2-fluoro-3-(4-hydroxyphenyl)-, (2E)-

• Inchi： 1S/C9H7FO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h1-5,11H,(H,12,13)
• InChI Key： SBIZDOWXYPNTOJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)=CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 182.03792224g/mol
• Monoisotopic Mass: 182.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids